Cas no 1391398-54-1 (Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride)

• Product Name: Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride
• CAS No: 1391398-54-1
• MF: C₉H₁₄Cl₂N₂O₂
• MW: 253.125660419464
• CID: 5086388
• PubChem ID: 131697778
• Update Time: 2025-10-30

Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL (3R)-3-AMINO-3-(PYRIDIN-4-YL)PROPANOATE DIHYDROCHLORIDE
• 1391398-54-1
• BS-47789
• Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride
• methyl (3R)-3-amino-3-pyridin-4-ylpropanoate;dihydrochloride
• F76652
• (R)-Methyl 3-amino-3-pyridin-4-yl-propionate dihydrochloride

• Inchi： 1S/C9H12N2O2.2ClH/c1-13-9(12)6-8(10)7-2-4-11-5-3-7;;/h2-5,8H,6,10H2,1H3;2*1H/t8-;;/m1../s1
• InChI Key： NSTORCLCXFBAKE-YCBDHFTFSA-N
• SMILES： C(OC)(=O)C[C@@H](N)C1=CC=NC=C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 252.0432331g/mol
• Monoisotopic Mass: 252.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride

Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate Dihydrochloride: A Comprehensive Overview

Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride (CAS No. 1391398-54-1) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-MAPP dihydrochloride, is a derivative of pyridine and amino acid, making it a valuable candidate for various therapeutic applications.

The structure of Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride consists of a pyridine ring attached to an amino acid moiety, specifically a propanoate group. The presence of the methyl group and the chiral center at the carbon atom adjacent to the amino group imparts unique chemical and biological properties to this compound. These properties have been extensively studied in recent years, leading to several promising findings in drug development.

In terms of its chemical synthesis, Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride can be prepared through a multi-step process involving the reaction of 4-pyridinecarboxaldehyde with an appropriate amino acid derivative, followed by methylation and subsequent conversion to the dihydrochloride salt. The chiral purity of the final product is crucial for its biological activity, and various enantioselective synthesis methods have been developed to ensure high enantiomeric excess (ee).

One of the key areas of research involving Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride is its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), particularly those involved in serotonin and dopamine signaling. This interaction has led to its evaluation as a potential treatment for neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent clinical trials have further highlighted the therapeutic potential of Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride. Preliminary results from phase I and II trials have demonstrated its safety and tolerability in human subjects. The compound has shown promising efficacy in reducing symptoms associated with mood disorders and improving motor function in patients with Parkinson's disease. These findings have sparked significant interest from both academic researchers and pharmaceutical companies.

Beyond its applications in CNS disorders, Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride has also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for long-term use.

In conclusion, Methyl (R)-3-amino-3-(pyridin-4-yl)propanoate dihydrochloride (CAS No. 1391398-54-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it a valuable asset in the development of new drugs for neurological disorders, mood disorders, and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, solidifying its position as an important molecule in modern medicinal chemistry.